Cas no 214759-65-6 (6-Cyano-4-chromanone)

• Product Name: 6-Cyano-4-chromanone
• CAS No: 214759-65-6
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• MDL: MFCD05861625
• CID: 253806
• PubChem ID: 22349973
• Update Time: 2024-10-31

6-Cyano-4-chromanone Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-carbonitrile,3,4-dihydro-4-oxo-
• 4-oxo-2,3-dihydrochromene-6-carbonitrile
• 6-CYANO-4-CHROMANONE
• 3,4-DIHYDRO-4-OXO-2H-CHROMENE-6-CARBONITRILE
• 4-OXOCHROMAN-6-CARBONITRILE
• 4-oxochroman-7-carbonitrile
• 4-OXOCHROMANE-6-CARBONITRILE
• 7-cyano-4-chromanone
• 4-oxo-3,4-dihydro-2H-chromene-7-carbonitrile
• 4-Oxochromane-7-carbonitrile
• 7-Cyanochroman-4-one
• AS-57381
• XLPCNXPFUOBSES-UHFFFAOYSA-N
• 7-(cyano)-4-chromanone
• MFCD05861625
• 214759-65-6
• CS-0035590
• 4-oxo-3,4-dihydro-2H-1-benzopyran-7-carbonitrile
• SCHEMBL1090921
• AKOS006293971
• AM806230
• FT-0695685
• 4-oxo-2,3-dihydrochromene-7-carbonitrile
• SY124577
• 6-Cyano-4-chromanone

• MDL： MFCD05861625
• Inchi： 1S/C10H7NO2/c11-6-7-1-2-8-9(12)3-4-13-10(8)5-7/h1-2,5H,3-4H2
• InChI Key： XLPCNXPFUOBSES-UHFFFAOYSA-N
• SMILES： O1C2C=C(C#N)C=CC=2C(CC1)=O

Computed Properties

• Exact Mass: 173.04800
• Monoisotopic Mass: 173.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 1.52348